1-(2-(Bromomethyl)-6-(trifluoromethylthio)phenyl)-1-chloropropan-2-one

• Molecular Formula: C11H9BrClF3OS
• Molecular Weight: 361.61 g/mol
• IUPAC Name: 1-[2-(bromomethyl)-6-(trifluoromethylsulfanyl)phenyl]-1-chloropropan-2-one
• InChI: InChI=1S/C11H9BrClF3OS/c1-6(17)10(13)9-7(5-12)3-2-4-8(9)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key: YPKUOMTVOKYJIS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC=C1SC(F)(F)F)CBr)Cl

Description

1-(2-(Bromomethyl)-6-(trifluoromethylthio)phenyl)-1-chloropropan-2-one (CAS: 1806442-19-2) is a halogenated aromatic ketone with a molecular formula of C₁₁H₉BrClF₃OS and a molecular weight of 361.61 g/mol. The compound features a bromomethyl (-CH₂Br) group at the 2-position of the phenyl ring and a trifluoromethylthio (-SCF₃) substituent at the 6-position.

Key properties include:

• Purity: ≥98% (as per commercial specifications)
• Structural highlights: Synergistic electron-withdrawing effects from -SCF₃ and -Cl groups, combined with the reactivity of the bromomethyl side chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bromomethyl-Substituted Aromatic Ketones

(a) 4-Bromo-5-(bromomethyl)-2-(4'-chlorophenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one (Example 5.23)

• Molecular formula : C₁₂H₁₀Br₂ClN₂O
• Molecular weight : 381.49 g/mol
• Key differences: Pyrazolone core instead of a chloropropanone group. Additional methyl group on the nitrogen atom. Lower electrophilicity due to the pyrazolone ring’s resonance stabilization .
• Applications : Patent literature suggests use as a precursor for bioactive molecules due to dual bromine substitution .

(b) 4-Bromo-5-(bromomethyl)-1-methyl-2-(4'-trifluoromethylphenyl)-1,2-dihydro-3H-pyrazol-3-one (Example 5.24)

• Molecular formula : C₁₂H₁₀Br₂F₃N₂O
• Molecular weight : 414.03 g/mol
• Key differences: Trifluoromethyl (-CF₃) substituent instead of -SCF₃. Pyrazolone scaffold reduces steric hindrance compared to the bulkier phenyl-chloropropanone system in the target compound .

Bromomethyl-Aromatic Compounds with Sulfur-Based Substituents

(a) 2-[3-(Bromomethyl)phenyl]thiophene

• Molecular formula : C₁₁H₉BrS
• Molecular weight : 253.16 g/mol
• Key differences: Thiophene ring replaces the chloropropanone group. Lower molecular weight and reduced synthetic complexity .

(b) 2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole

• Molecular formula: C₁₅H₁₂BrNO₂S
• Molecular weight : 350.23 g/mol
• Key differences: Indole core with phenylsulfonyl group instead of a chloropropanone.

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Purity
Target Compound	C₁₁H₉BrClF₃OS	361.61	-SCF₃, -CH₂Br, -Cl, ketone	≥98%
Example 5.23 (Pyrazolone derivative)	C₁₂H₁₀Br₂ClN₂O	381.49	Pyrazolone, -CH₂Br, -Cl	N/A
Example 5.24 (Pyrazolone derivative)	C₁₂H₁₀Br₂F₃N₂O	414.03	Pyrazolone, -CH₂Br, -CF₃	N/A
2-[3-(Bromomethyl)phenyl]thiophene	C₁₁H₉BrS	253.16	Thiophene, -CH₂Br	97%
2-(Bromomethyl)-1-(phenylsulfonyl)-1H-indole	C₁₅H₁₂BrNO₂S	350.23	Indole, -CH₂Br, -SO₂Ph	97%

Key Research Findings

• Reactivity : The target compound’s trifluoromethylthio group (-SCF₃) enhances electrophilicity compared to pyrazolone derivatives, enabling nucleophilic substitution at the bromomethyl site .
• Stability : The chloropropan-2-one moiety may confer greater hydrolytic instability relative to sulfur-free analogs like Example 5.23 .
• Synthetic Utility : The target compound’s dual halogenation (Br, Cl) and sulfur-based substituents make it a versatile intermediate for cross-coupling reactions, contrasting with simpler thiophene or indole derivatives .